Cas no 2227867-94-7 (5-(2S)-oxiran-2-ylthiophene-3-carbonitrile)

• Product Name: 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile
• CAS No: 2227867-94-7
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 5835213
• PubChem ID: 165612559
• Update Time: 2025-05-24

5-(2S)-oxiran-2-ylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile
• 5-[(2S)-oxiran-2-yl]thiophene-3-carbonitrile
• EN300-1755828
• 2227867-94-7

• Inchi： 1S/C7H5NOS/c8-2-5-1-7(10-4-5)6-3-9-6/h1,4,6H,3H2/t6-/m0/s1
• InChI Key： YBXQJNRXIIYLIB-LURJTMIESA-N
• SMILES： S1C=C(C#N)C=C1[C@@H]1CO1

Computed Properties

• Exact Mass: 151.00918496g/mol
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile

5-(2S)-oxiran-2-ylthiophene-3-carbonitrile: A Comprehensive Overview

The compound 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile, identified by the CAS number NO2227867-94-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring with an oxirane (epoxide) group and a cyano group. The presence of these functional groups makes it a versatile building block for further chemical modifications and applications in drug discovery, material science, and advanced organic synthesis.

Recent studies have highlighted the importance of 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile in the development of novel therapeutic agents. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various π-interactions, making it a valuable component in medicinal chemistry. The oxirane group, on the other hand, introduces reactivity through its strained three-membered ring structure, enabling selective epoxide-opening reactions under specific conditions. This dual functionality makes the compound an ideal candidate for exploring stereochemical outcomes and enantioselective synthesis.

The synthesis of 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic asymmetric synthesis have allowed for the efficient construction of the (2S)-configured oxirane group. These methods often utilize chiral catalysts to achieve high enantiomeric excess, ensuring the desired stereochemistry in the final product. The integration of these techniques has significantly improved the overall yield and purity of the compound.

In terms of applications, 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile has shown promise in the field of drug delivery systems. Its epoxide group can be exploited for controlled drug release mechanisms, while the thiophene moiety enhances solubility and bioavailability. Additionally, this compound serves as a valuable intermediate in the synthesis of more complex molecules, such as those with potential anti-cancer or anti-inflammatory properties.

Recent research has also explored the use of 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The integration of this compound into conjugated systems has demonstrated enhanced charge transport properties, paving the way for its application in next-generation electronic devices.

The stereochemistry of (2S)-oxiran plays a critical role in determining the compound's reactivity and biological activity. Studies have shown that enantiomeric forms can exhibit significantly different behaviors in biological systems, underscoring the importance of maintaining high enantioselectivity during synthesis. This aspect is particularly relevant in pharmaceutical applications, where stereochemistry often dictates efficacy and safety profiles.

In conclusion, 5-(2S)-oxiran-2-ylthiophene-3-carbonitrile represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and stereochemical properties positions it as a valuable tool in modern organic chemistry and materials science. As research continues to uncover new potentials for this compound, its role in advancing both academic and industrial endeavors is expected to grow significantly.